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Compound of Interest

Compound Name: 2,3-Dichloro-6-nitroaniline

Cat. No.: B1587157 Get Quote

Technical Guide on 2,3-Dichloro-6-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available physicochemical data

and synthesis protocols for 2,3-Dichloro-6-nitroaniline. Due to a lack of direct experimental

thermochemical data for this specific compound in publicly accessible literature, this guide also

presents data for a closely related isomer to provide a comparative context.

Physicochemical and Thermochemical Data
Direct experimental thermochemical data such as enthalpy of formation, entropy, and heat

capacity for 2,3-Dichloro-6-nitroaniline are not readily available in the reviewed literature.

However, a collection of its physicochemical properties has been compiled from various

sources.

For comparative purposes, experimental thermochemical data for a related isomer, 4,5-

dichloro-2-nitroaniline, is available and presented below. It is important to note that these

values are not directly transferable to 2,3-Dichloro-6-nitroaniline but can serve as a useful

reference for computational estimations and further experimental design. An experimental

study on 4,5-dichloro-2-nitroaniline also mentioned the estimation of standard molar enthalpies

of formation for other dichloro-2-nitroaniline isomers, though the specific values for the 2,3-

dichloro-6-nitro isomer were not accessible in the reviewed abstracts.[1]
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Table 1: Physicochemical Properties of 2,3-Dichloro-6-nitroaniline

Property Value Reference

CAS Number 65078-77-5 [2][3][4]

Molecular Formula C₆H₄Cl₂N₂O₂ [2][3][4][5][6]

Molecular Weight 207.01 g/mol [3][5]

Appearance Yellow solid [4]

Melting Point Not Available [4]

Boiling Point 323.5 °C at 760 mmHg [4]

Density 1.624 g/cm³ [4]

Flash Point 149.4 °C [4]

Vapor Pressure 0.000261 mmHg at 25°C [4]

Refractive Index 1.655 [4]

Table 2: Experimental Thermochemical Data for 4,5-Dichloro-2-nitroaniline

Property Value Reference

Standard Molar Enthalpy of

Formation (Crystalline, 298.15

K)

-(99.7 +/- 1.6) kJ·mol⁻¹ [1][7]

Standard Molar Enthalpy of

Sublimation (298.15 K)
(109.4 +/- 0.9) kJ·mol⁻¹ [1]

Standard Molar Enthalpy of

Formation (Gaseous, 298.15

K)

Derived from crystalline and

sublimation data
[1][7]
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The industrial synthesis of 2,3-Dichloro-6-nitroaniline is typically achieved through the

ammonolysis of 2,3,4-trichloronitrobenzene. The following protocol is based on a patented

method.

Materials:

1,2,3-Trichlorobenzene

98% Sulfuric Acid

95% Nitric Acid

Organic Solvent (e.g., Chlorobenzene)

Ammonia water

Catalyst (e.g., p-hydroxybenzenesulfonic acid)

Water

Calcium Oxide

Procedure:

Step 1: Nitration of 1,2,3-Trichlorobenzene to 2,3,4-Trichloronitrobenzene

Charge a nitration reactor with 98% sulfuric acid and 1,2,3-trichlorobenzene.

Initiate stirring and raise the temperature of the reactor to 45-55 °C to completely dissolve

the 1,2,3-trichlorobenzene.

Prepare a mixed acid solution by combining 98% sulfuric acid and 95% nitric acid in a

separate vessel. The molar ratio of nitric acid to 1,2,3-trichlorobenzene should be

approximately 1.05:1 to 1.15:1.

Add the mixed acid dropwise to the nitration reactor over a period of 20-35 minutes,

maintaining the reaction temperature at 50 °C.
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After the addition is complete, maintain the reaction at this temperature for 3 hours with

continued stirring.

Upon completion, allow the mixture to settle and separate the layers. The sulfuric acid layer

can be recovered for reuse.

Wash the organic layer containing the 2,3,4-trichloronitrobenzene crude product with water

and separate the aqueous layer.

Step 2: Ammonolysis of 2,3,4-Trichloronitrobenzene

In an autoclave, combine the crude 2,3,4-trichloronitrobenzene from the previous step with

an organic solvent (e.g., chlorobenzene) and ammonia water.

Raise the temperature to 120-150 °C and maintain this temperature for 5 hours under

stirring.

After the reaction, cool the mixture to room temperature.

Separate the resulting material by filtration.

Recover the organic solvent from the filtrate by distillation.

Treat the ammonia layer with calcium oxide to convert ammonium ions to free ammonia,

which can be recovered and recycled.

Wash the filter cake with hot water (40-60 °C) until neutral.

Dry the solid product to obtain 2,3-dichloro-6-nitroaniline.

Visualizations
The following diagram illustrates the experimental workflow for the synthesis of 2,3-Dichloro-6-
nitroaniline.
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Step 1: Nitration

Step 2: Ammonolysis

1,2,3-Trichlorobenzene
Nitration Reactor

(50°C, 3h)

Mixed Acid
(H₂SO₄ + HNO₃)

Crude 2,3,4-Trichloronitrobenzene

Autoclave
(120-150°C, 5h)Ammonia Water Filtration Washing & Drying 2,3-Dichloro-6-nitroaniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [thermochemical data for 2,3-Dichloro-6-nitroaniline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587157#thermochemical-data-for-2-3-dichloro-6-
nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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